Cas no 1361469-40-0 (3-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetic acid)

• Product name: 3-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1361469-40-0
• MF: C₁₄H₇Cl₃F₃NO₂
• MW: 384.565091371536
• CID: 4967088

3-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C14H7Cl3F3NO2/c15-6-3-8(16)13(9(17)4-6)7-1-2-11(14(18,19)20)21-10(7)5-12(22)23/h1-4H,5H2,(H,22,23)
• InChI Key： JBUUXBKAJZSOSO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC=C(C(F)(F)F)N=C1CC(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 382.949446 g/mol
• Monoisotopic Mass: 382.949446 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Molecular Weight: 384.6
• Topological Polar Surface Area: 50.2

Additional information on 3-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetic acid

3-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetic Acid: A Comprehensive Overview

The compound 3-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetic acid, identified by the CAS registry number 1361469-40-0, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a trichlorophenyl group at the 3-position and a trifluoromethyl group at the 6-position. The presence of these substituents imparts distinctive chemical properties, making this compound a subject of interest in both academic and applied research.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions to achieve the desired stereochemistry and purity. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency and sustainability of its production processes. Researchers have explored various synthetic pathways, such as Suzuki coupling reactions and Friedel-Crafts acylation, to optimize the synthesis of this compound. These efforts have not only improved yield but also reduced environmental impact, aligning with global sustainability goals.

One of the most notable applications of 3-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetic acid is in the field of agrochemicals. Its ability to act as a herbicide has been extensively studied, particularly due to its high selectivity towards certain plant species. Recent studies have demonstrated its efficacy in controlling invasive weeds without adversely affecting crop plants. This property makes it a valuable addition to integrated pest management strategies, contributing to sustainable agriculture practices.

In addition to its agricultural applications, this compound has shown potential in pharmaceutical research. Its structure suggests possible interactions with various biological targets, such as enzymes and receptors. Preliminary in vitro studies have indicated that it may possess anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring its therapeutic applications, particularly in the treatment of chronic diseases associated with inflammation and oxidative stress.

The electronic properties of 3-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetic acid make it an attractive candidate for use in electronic materials. Its ability to act as an electron-deficient aromatic system has been leveraged in the development of organic semiconductors and optoelectronic devices. Recent research has focused on incorporating this compound into thin-film transistor (TFT) structures, where it has demonstrated promising performance in terms of charge carrier mobility and stability under operational conditions.

The environmental fate and toxicity of this compound are critical considerations for its safe use and disposal. Studies have shown that it undergoes biodegradation under specific environmental conditions, although its persistence varies depending on the ecosystem. Regulatory agencies have established guidelines for its use to minimize potential risks to aquatic life and soil health. Ongoing research aims to develop bioremediation strategies that can effectively degrade this compound in contaminated environments.

In conclusion, 3-(2,4,6-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1361469-40-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative solutions in agriculture, medicine, electronics, and environmental science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and scientific progress.